![molecular formula C17H12BrClN2O B297435 5-bromo-1-[2-(4-chlorophenoxy)ethyl]-1H-indole-3-carbonitrile](/img/structure/B297435.png)
5-bromo-1-[2-(4-chlorophenoxy)ethyl]-1H-indole-3-carbonitrile
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Overview
Description
5-bromo-1-[2-(4-chlorophenoxy)ethyl]-1H-indole-3-carbonitrile is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a member of the indole family of organic compounds, which are known for their diverse biological activities. In
Scientific Research Applications
5-bromo-1-[2-(4-chlorophenoxy)ethyl]-1H-indole-3-carbonitrile has been studied for its potential applications in scientific research. One area of interest is its use as a fluorescent probe for detecting and imaging proteins in live cells. This compound has been shown to selectively bind to certain proteins and emit fluorescence upon excitation, allowing for visualization of the protein in real time.
Another area of research is the potential use of this compound as a therapeutic agent. This compound has been shown to have anti-cancer properties, and studies have suggested that it may be effective in treating certain types of cancer.
Mechanism of Action
The mechanism of action of 5-bromo-1-[2-(4-chlorophenoxy)ethyl]-1H-indole-3-carbonitrile is not fully understood. However, studies have suggested that it may act by inhibiting certain enzymes involved in cancer cell growth and proliferation. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
Studies have shown that this compound can have a range of biochemical and physiological effects. For example, this compound has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. Additionally, it has been shown to induce apoptosis in cancer cells, leading to their death.
Advantages and Limitations for Lab Experiments
One advantage of using 5-bromo-1-[2-(4-chlorophenoxy)ethyl]-1H-indole-3-carbonitrile in lab experiments is its selectivity for certain proteins. This compound has been shown to selectively bind to certain proteins, making it a useful tool for studying protein function and localization.
One limitation of using this compound in lab experiments is its potential toxicity. This compound has been shown to have cytotoxic effects on certain cell lines, and caution should be taken when handling and using this compound in lab experiments.
Future Directions
There are several future directions for research on 5-bromo-1-[2-(4-chlorophenoxy)ethyl]-1H-indole-3-carbonitrile. One area of interest is its potential use as a therapeutic agent for cancer treatment. Further studies are needed to determine the efficacy and safety of this compound in vivo.
Another area of research is the development of new fluorescent probes based on this compound. By modifying the structure of this compound, it may be possible to create new probes with improved selectivity and sensitivity for certain proteins.
Finally, further studies are needed to fully understand the mechanism of action of this compound. By elucidating the molecular pathways involved in its anti-cancer effects, it may be possible to develop more effective therapies for cancer treatment.
Synthesis Methods
The synthesis of 5-bromo-1-[2-(4-chlorophenoxy)ethyl]-1H-indole-3-carbonitrile involves several steps. One common method involves the reaction of 4-chlorophenol with epichlorohydrin to form 2-(4-chlorophenoxy)ethyl chloride. This intermediate is then reacted with 5-bromoindole-3-carbonitrile in the presence of a base such as potassium carbonate to yield the final product.
Properties
Molecular Formula |
C17H12BrClN2O |
---|---|
Molecular Weight |
375.6 g/mol |
IUPAC Name |
5-bromo-1-[2-(4-chlorophenoxy)ethyl]indole-3-carbonitrile |
InChI |
InChI=1S/C17H12BrClN2O/c18-13-1-6-17-16(9-13)12(10-20)11-21(17)7-8-22-15-4-2-14(19)3-5-15/h1-6,9,11H,7-8H2 |
InChI Key |
BKZKRQNKIINZFM-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1OCCN2C=C(C3=C2C=CC(=C3)Br)C#N)Cl |
Canonical SMILES |
C1=CC(=CC=C1OCCN2C=C(C3=C2C=CC(=C3)Br)C#N)Cl |
Origin of Product |
United States |
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